Cas no 1185303-36-9 (N-(2-aminophenyl)pyridine-2-carboxamide)

• Product Name: N-(2-aminophenyl)pyridine-2-carboxamide
• CAS No: 1185303-36-9
• MF: C₁₂H₁₃Cl₂N₃O
• MW: 286.157120466232
• CID: 1070129
• PubChem ID: 817096
• Update Time: 2025-08-04

N-(2-aminophenyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyridine-2-carboxylic acid (2-amino-phenyl)-amide dihydrochloride
• N-(2-aminophenyl)pyridine-2-carboxamide
• N-(2-aminophenyl)pyridine-2-carboxamide dihydrochloride
• AKOS015844931
• N-(2-Aminophenyl)pyridine-2-carboxamide--hydrogen chloride (1/2)
• 1185303-36-9
• N-(2-Aminophenyl)picolinamidedihydrochloride
• DTXSID40662969
• SR-01000318974
• SR-01000318974-1
• N-(2-Aminophenyl)picolinamide dihydrochloride
• N-(2-aminophenyl)pyridine-2-carboxamide;dihydrochloride

• MDL： MFCD03131300
• Inchi： 1S/C12H11N3O.2ClH/c13-9-5-1-2-6-10(9)15-12(16)11-7-3-4-8-14-11;;/h1-8H,13H2,(H,15,16);2*1H
• InChI Key： ZNXAYWPSECCMQE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC=CN=1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 285.0435674g/mol
• Monoisotopic Mass: 285.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-aminophenyl)pyridine-2-carboxamide

Comprehensive Overview of N-(2-aminophenyl)pyridine-2-carboxamide (CAS No. 1185303-36-9): Properties, Applications, and Research Insights

N-(2-aminophenyl)pyridine-2-carboxamide (CAS No. 1185303-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a pyridine ring and an aminophenyl group, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine-2-carboxamide derivatives", "aminophenyl compounds in drug discovery", and "CAS 1185303-36-9 applications", reflecting its relevance in modern scientific inquiries.

The compound's structural features make it a versatile building block in medicinal chemistry. Its pyridine-2-carboxamide moiety is known for enhancing binding affinity to target proteins, while the 2-aminophenyl group contributes to solubility and metabolic stability. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research, where users often search for "small molecule inhibitors for cancer therapy". Additionally, its role in epigenetic modulation has been explored, aligning with trending searches like "HDAC inhibitors and their mechanisms".

From a synthetic perspective, N-(2-aminophenyl)pyridine-2-carboxamide is synthesized via condensation reactions between 2-aminopyridine and 2-aminobenzoic acid derivatives. Optimizing its yield and purity is a common challenge, as indicated by frequent queries such as "improving carboxamide synthesis efficiency". Analytical techniques like HPLC and NMR are essential for quality control, topics often searched alongside CAS 1185303-36-9 in academic forums.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in developing fluorescent probes for metal ion detection. Searches for "pyridine-based sensors" and "chemosensors for heavy metals" underscore this interdisciplinary utility. Its thermal stability and electronic properties also make it a candidate for organic semiconductors, a rapidly growing field driven by demand for flexible electronics.

Environmental and safety profiles of N-(2-aminophenyl)pyridine-2-carboxamide are rigorously documented. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), addressing common user concerns like "carboxamide compound storage guidelines". Regulatory compliance information, including REACH and FDA status, is frequently searched by industrial users.

In summary, CAS 1185303-36-9 represents a multifaceted compound bridging drug discovery and advanced materials. Its alignment with trending topics like "targeted cancer therapies" and "green chemistry in synthesis" ensures continued relevance. Future research may explore its structure-activity relationships (SAR) further, a key phrase in medicinal chemistry literature, to unlock novel therapeutic applications.